Cas no 1804406-49-2 (Ethyl 5-bromo-4-methylpyridine-2-acetate)

• Product Name: Ethyl 5-bromo-4-methylpyridine-2-acetate
• CAS No: 1804406-49-2
• MF: C₁₀H₁₂BrNO₂
• MW: 258.111782073975
• CID: 4901799
• Update Time: 2025-06-11

Ethyl 5-bromo-4-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromo-4-methylpyridine-2-acetate
• BrC=1C(=CC(=NC=1)CC(=O)OCC)C

• Inchi： 1S/C10H12BrNO2/c1-3-14-10(13)5-8-4-7(2)9(11)6-12-8/h4,6H,3,5H2,1-2H3
• InChI Key： VROZZRJUIVPRJH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1C)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 5-bromo-4-methylpyridine-2-acetate

Ethyl 5-Bromo-4-Methylpyridine-2-Acetate: A Comprehensive Overview

Ethyl 5-bromo-4-methylpyridine-2-acetate, with the CAS number 1804406-49-2, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug discovery and material science. The ethyl group attached to the pyridine ring introduces unique electronic properties, while the bromo and methyl substituents further enhance its reactivity and functional diversity.

Recent advancements in synthetic chemistry have enabled the precise control of substituent placement on pyridine rings, leading to compounds like ethyl 5-bromo-4-methylpyridine-2-acetate that exhibit tailored electronic and steric properties. These properties make it an ideal candidate for exploring novel therapeutic agents, particularly in the realm of kinase inhibitors and anti-inflammatory drugs. The acetate moiety plays a crucial role in modulating the compound's solubility and bioavailability, which are critical factors in drug design.

The synthesis of ethyl 5-bromo-4-methylpyridine-2-acetate involves a multi-step process that typically begins with the bromination of a methyl-substituted pyridine derivative. This is followed by acetylation at the 2-position, ensuring the formation of the desired acetate ester. The reaction conditions, including temperature and solvent choice, are optimized to maximize yield and purity. Recent studies have demonstrated that green chemistry approaches, such as using microwave-assisted synthesis, can significantly accelerate this process while reducing environmental impact.

In terms of applications, ethyl 5-bromo-4-methylpyridine-2-acetate has shown promise as an intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized this compound as a key building block in constructing heterocyclic frameworks that mimic natural product structures. Its ability to undergo various nucleophilic substitutions and cross-coupling reactions makes it highly versatile in combinatorial chemistry.

From a pharmacological perspective, ethyl 5-bromo-4-methylpyridine-2-acetate has been investigated for its potential anti-cancer properties. Preclinical studies suggest that it may inhibit specific oncogenic pathways by modulating protein-protein interactions or enzyme activities. Additionally, its methyl group contributes to lipophilicity, enhancing its ability to penetrate cellular membranes and reach intracellular targets.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of ethyl 5-bromo-4-methylpyridine-2-acetate. Molecular docking studies reveal that its bromo substituent can act as a hydrogen bond acceptor, while the methyl group provides steric bulk that may aid in binding to specific receptor sites. These insights are valuable for rational drug design and optimization.

In conclusion, ethyl 5-bromo-4-methylpyridine-2-acetate represents a valuable compound in modern organic synthesis and drug discovery efforts. Its unique structural features and reactivity make it a compelling candidate for exploring novel therapeutic agents and advanced materials. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in both academic and industrial settings.